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Compound of Interest

Compound Name: Tricos-22-enoyl chloride

Cat. No.: B15424956

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) or detailed, validated laboratory protocols for
Tricos-22-enoyl chloride were found in a comprehensive search of available literature. The
following application notes and protocols have been developed based on the general chemical
properties of long-chain aliphatic acyl chlorides and safety data for the parent carboxylic acid,
tricosanoic acid. It is imperative that all laboratory work is conducted by trained personnel in a
controlled environment, and a thorough risk assessment is performed before commencing any
experimental work.

Introduction

Tricos-22-enoyl chloride is a long-chain unsaturated acyl chloride. Acyl chlorides are highly
reactive compounds that serve as valuable intermediates in organic synthesis.[1][2][3] They are
particularly useful for the acylation of a wide range of nucleophiles, including alcohols, amines,
and water, to form esters, amides, and carboxylic acids, respectively.[2][4][5] Due to their high
reactivity, special care must be taken during handling and storage to prevent accidents and
ensure the integrity of the compound.[1][2]

Safety Precautions and Handling

Tricos-22-enoyl chloride is expected to be a corrosive and moisture-sensitive compound.
Contact with skin and eyes can cause severe burns.[6] Inhalation of vapors can cause
respiratory tract irritation.[6][7] The following handling procedures are mandatory:
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e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
chemical-resistant gloves (e.qg., nitrile), and chemical splash goggles with a face shield.

» Ventilation: All manipulations of Tricos-22-enoyl chloride must be performed in a certified
chemical fume hood to avoid inhalation of corrosive vapors.

e Moisture Control: This compound is highly sensitive to moisture and will react violently with
water to produce hydrochloric acid.[4] All glassware and reaction vessels must be thoroughly
dried before use, and reactions should be conducted under an inert atmosphere (e.g.,
nitrogen or argon).

o Storage: Store Tricos-22-enoyl chloride in a tightly sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials such as water, alcohols, and bases. The
recommended storage temperature is typically 2-8°C.[6]

First Aid Measures:

o Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes
while removing contaminated clothing. Seek immediate medical attention.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[6]

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[6]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Physicochemical Data (Predicted)

As no specific data for Tricos-22-enoyl chloride is available, the following table presents
predicted properties based on its structure as a long-chain unsaturated acyl chloride.
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Property Predicted Value Notes
Molecular Formula C23Ha43CIO
Molecular Weight 371.04 g/mol
Shorter-chain acyl chlorides
o are typically colorless liquids.
Colorless to pale yellow liquid )
Appearance ] i [3][5] The long alkyl chain may
or low-melting solid. ) ]
result in a waxy solid at room
temperature.
) Characteristic of acyl chlorides.
Odor Pungent, acrid
[3]
High molecular weight
suggests a high boiling point,
Boiling Point > 200 °C (at reduced pressure) likely requiring vacuum
distillation to prevent
decomposition.
Likely a low-melting solid. For
comparison, the parent
Melting Point Not available saturated carboxylic acid,
tricosanoic acid, has a melting
point of 79.1 °C.
Soluble in aprotic organic Acyl chlorides are generally
solvents (e.g., DCM, THF, soluble in organic solvents.[2]
Solubility hexanes). Insoluble and reacts  Reaction with water is a

with water and protic solvents

(e.g., alcohols).

defining characteristic of acyl
chlorides.[4]

Experimental Protocols
General Workflow for Handling and Use

The following diagram outlines a general workflow for handling Tricos-22-enoyl chloride in a

laboratory setting.
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General Workflow for Tricos-22-enoyl Chloride
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Caption: General laboratory workflow for handling Tricos-22-enoyl chloride.
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Protocol for Acylation of an Alcohol (Ester Formation)

This protocol describes a general procedure for the synthesis of an ester from Tricos-22-enoyl
chloride and a generic primary alcohol.

Materials:

Tricos-22-enoyl chloride

Primary alcohol (e.g., ethanol, butanol)

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Tertiary amine base (e.qg., triethylamine or pyridine)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask, magnetic stirrer, syringes, needles, and standard glassware for workup.

Procedure:

Under an inert atmosphere (N2 or Ar), dissolve the primary alcohol (1.0 equivalent) and the
tertiary amine base (1.2 equivalents) in anhydrous DCM in a dried round-bottom flask.

e Cool the solution to 0 °C in an ice bath.
e Slowly add Tricos-22-enoyl chloride (1.1 equivalents) to the stirred solution via a syringe.

o Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the
reaction is complete as monitored by TLC or other appropriate analytical techniques.

¢ Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.
o Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2x).
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
ester.
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 Purify the crude product by column chromatography on silica gel as needed.

Ester Synthesis Pathway

[Tricos-ZZ-enoyI Chloride] [Primary Alcohol (R-OH)] Tertiary Amine Base
Amine Hydrochloride Salt

Click to download full resolution via product page

Tricos-22-enoyl Ester

Caption: Reaction pathway for the formation of an ester from Tricos-22-enoyl chloride.

Protocol for Acylation of an Amine (Amide Formation)

This protocol outlines a general procedure for the synthesis of an amide from Tricos-22-enoyl
chloride and a generic primary or secondary amine.

Materials:

e Tricos-22-enoyl chloride

e Primary or secondary amine (e.g., butylamine, diethylamine)

e Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

o Tertiary amine base (e.g., triethylamine or pyridine, if the amine substrate is used as its salt)
e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask, magnetic stirrer, syringes, needles, and standard glassware for workup.
Procedure:

e Under an inert atmosphere (N2 or Ar), dissolve the amine (1.0 equivalent) in anhydrous DCM
in a dried round-bottom flask. If the amine is used as a hydrochloride salt, add 2.2
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equivalents of a tertiary amine base.

Cool the solution to 0 °C in an ice bath.
Slowly add Tricos-22-enoyl chloride (1.1 equivalents) to the stirred solution via a syringe.

Allow the reaction mixture to warm to room temperature and stir for 1-3 hours, or until the
reaction is complete.

Quench the reaction with water.
Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2x).

Combine the organic layers, wash with dilute HCI (if a tertiary amine base was used), then
with saturated aqueous sodium bicarbonate, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
amide.

Purify the crude product by recrystallization or column chromatography as needed.
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Amide Synthesis Experimental Workflow
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Caption: Experimental workflow for the synthesis of an amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
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22-enoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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